Cas no 1935193-22-8 (2-Amino-1,2-dicyclopropylethan-1-one)

2-Amino-1,2-dicyclopropylethan-1-one is a specialized organic compound featuring a unique dicyclopropyl-substituted ketone backbone with an amino functional group. This structure imparts distinct reactivity, making it valuable as an intermediate in synthetic organic chemistry, particularly for the construction of complex cyclopropane-containing frameworks. The presence of both amino and carbonyl groups offers versatile functionalization potential, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its rigid cyclopropyl rings contribute to steric and electronic effects, which can influence selectivity in reactions such as nucleophilic additions or cyclizations. The compound is typically handled under controlled conditions due to its reactive nature, ensuring optimal stability and purity for research or industrial use.

2-Amino-1,2-dicyclopropylethan-1-one structure

1935193-22-8 structure

Product Name:2-Amino-1,2-dicyclopropylethan-1-one

CAS No:1935193-22-8

MF:C₈H₁₃NO

MW:139.194922208786

CID:5192324

Update Time:2025-10-29

2-Amino-1,2-dicyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Amino-1,2-dicyclopropylethan-1-one
- Inchi： 1S/C8H13NO/c9-7(5-1-2-5)8(10)6-3-4-6/h5-7H,1-4,9H2
- InChI Key： ADYXTFGHJQNRKR-UHFFFAOYSA-N
- SMILES： C(=O)(C1CC1)C(N)C1CC1

2-Amino-1,2-dicyclopropylethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM538101-1g	2-Amino-1,2-dicyclopropylethan-1-one	1935193-22-8	95%+	1g	$833	2023-03-10

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Additional information on 2-Amino-1,2-dicyclopropylethan-1-one

2-Amino-1,2-Dicyclopropylethan-1-One: A Comprehensive Overview

2-Amino-1,2-dicyclopropylethan-1-one, also known by its CAS number 1935193-22-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a diketone functional group and two cyclopropyl substituents attached to the same carbon atom. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-Amino-1,2-dicyclopropylethan-1-one involves a series of carefully designed reactions. One common approach is the cyclopropanation of an appropriate ketone precursor using reagents such as Simmons-Smith reagent or other organometallic compounds. This process not only forms the cyclopropane rings but also establishes the stereochemistry of the molecule. Recent advancements in catalytic methods have further streamlined the synthesis, enabling higher yields and better control over the product's purity.

In terms of applications, 2-Amino-1,2-dicyclopropylethan-1-one has been extensively studied for its potential in drug discovery. Its rigid structure and ability to form hydrogen bonds make it an attractive candidate for targeting specific biological pathways. For instance, researchers have explored its role as a kinase inhibitor, demonstrating promising results in vitro. Additionally, the compound has shown potential in modulating ion channels, which could lead to novel therapeutic agents for conditions such as epilepsy and pain management.

The physical properties of 2-Amino-1,2-dicyclopropylethan-1-one are equally intriguing. Its melting point and solubility characteristics are influenced by the electron-withdrawing nature of the ketone group and the steric hindrance introduced by the cyclopropyl substituents. These properties are crucial for determining its behavior in various chemical reactions and its suitability for different experimental setups.

From a safety standpoint, while 2-Amino-1,2-dicyclopropylethan-1-one is not classified as a hazardous material under standard conditions, proper handling procedures should be followed to ensure laboratory safety. This includes wearing appropriate personal protective equipment and maintaining good ventilation during synthesis and analysis.

In conclusion, 2-Amino-1,2-dicyclopropylethan-1-one is a versatile compound with a wide range of applications in both academic research and industrial settings. Its unique structure and functional groups make it an invaluable tool for exploring new chemical reactions and developing innovative pharmaceutical agents. As research continues to uncover its full potential, this compound is poised to play an even more significant role in advancing our understanding of organic chemistry and drug design.